Cas no 10234-74-9 (4-methylpyrazolidin-3-one)
4-methylpyrazolidin-3-one structure
Product Name:4-methylpyrazolidin-3-one
CAS No:10234-74-9
MF:C4H8N2O
MW:100.119120597839
CID:1134059
PubChem ID:437721
Update Time:2025-04-20
4-methylpyrazolidin-3-one Chemical and Physical Properties
Names and Identifiers
-
- 4-methylpyrazolidin-3-one
- AC1L94AS
- CTK0D9108
- 4-Methyl-3-pyrazolidinon
- 4-methyl-pyrazolidin-3-one
- 4-Methyl-pyrazolidin-3-on
- AKOS006372475
- 3-Pyrazolidinone, 4-methyl-
- 4-methylpyrazolydin-3-one
- 4-Methyl-pyrazolidon-(3)
- SureCN5267774
- 4-Methylpyrazolidon-(3)
- AC1L94AS; CTK0D9108; 4-Methyl-3-pyrazolidinon; 4-methyl-pyrazolidin-3-one; 4-Methyl-pyrazolidin-3-on; AKOS006372475; 3-Pyrazolidinone, 4-methyl-; 4-methylpyrazolydin-3-one; 4-Methyl-pyrazolidon-(3); SureCN5267774; 4-Methylpyrazolidon-(3);
- DTXSID00331366
- 4-methyl-3-pyrazolidone
- 10234-74-9
- SCHEMBL5267774
- pyrazole, tetrahydro-4-methyl-3-oxo-
-
- Inchi: 1S/C4H8N2O/c1-3-2-5-6-4(3)7/h3,5H,2H2,1H3,(H,6,7)
- InChI Key: XVRRTSAWVKTSSW-UHFFFAOYSA-N
- SMILES: O=C1C(C)CNN1
Computed Properties
- Exact Mass: 100.063663g/mol
- Monoisotopic Mass: 100.063663g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 7
- Rotatable Bond Count: 0
- Complexity: 91.7
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Molecular Weight: 100.12g/mol
- XLogP3: -0.4
- Topological Polar Surface Area: 41.1Ų
4-methylpyrazolidin-3-one Related Literature
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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4. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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